((13-Bromotridec-5-YN-1-YL)oxy)(tert-butyl)diphenylsilane

Specification

• Molecular Formula: C29H41BrOSi
• Molecular Weight: 513.6 g/mol
• IUPAC Name: 13-bromotridec-5-ynoxy-tert-butyl-diphenylsilane
• Standard InChI: InChI=1S/C29H41BrOSi/c1-29(2,3)32(27-21-15-13-16-22-27,28-23-17-14-18-24-28)31-26-20-12-10-8-6-4-5-7-9-11-19-25-30/h13-18,21-24H,4-5,7,9-12,19-20,25-26H2,1-3H3
• Standard InChI Key: XUJIZWOPSIMTFR-UHFFFAOYSA-N
• SMILES: CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OCCCCC#CCCCCCCCBr
• Canonical SMILES: CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OCCCCC#CCCCCCCCBr

Introduction

((13-Bromotridec-5-YN-1-YL)oxy)(tert-butyl)diphenylsilane is a complex organic compound with the molecular formula C29H41BrOSi and a molecular weight of approximately 513.64 g/mol. This compound is a silane derivative, featuring a brominated alkyne moiety, a tert-butyl group, and a diphenylsilane structure. These components contribute to its unique chemical properties and potential applications in organic synthesis and materials science.

Chemical Data

Property	Value
Molecular Formula	C29H41BrOSi
Molecular Weight	513.64 g/mol
CAS Number	240427-80-9
Linear Formula	Not specified
Boiling Point	Not available
Density	Not available

Synthesis and Reactivity

The synthesis of ((13-Bromotridec-5-YN-1-YL)oxy)(tert-butyl)diphenylsilane typically involves multiple steps, although detailed synthesis protocols are not widely published. The compound's reactivity is primarily attributed to the bromine atom and the alkyne group, which can participate in various organic reactions.

Potential Reactions

• Nucleophilic Substitution: The bromine atom can be replaced by nucleophiles.

• Alkyne Reactions: The alkyne group can undergo cycloadditions, hydrogenations, and other typical alkyne reactions.

Biological Activity and Applications

While specific biological activity data for ((13-Bromotridec-5-YN-1-YL)oxy)(tert-butyl)diphenylsilane is limited, compounds with brominated alkynes often exhibit antimicrobial and antifungal properties due to their ability to disrupt cellular processes. This compound may have potential applications in pharmaceuticals, materials science, and organic synthesis.

Potential Applications

• Pharmaceuticals: Antimicrobial and antifungal agents.

• Materials Science: Novel materials with unique properties.

• Organic Synthesis: Intermediate in complex organic reactions.

Comparison with Similar Compounds

((13-Bromotridec-5-YN-1-YL)oxy)(tert-butyl)diphenylsilane shares structural similarities with other silane derivatives but is distinguished by its long-chain brominated alkyne structure.

Similar Compounds

Compound Name	Molecular Formula
(4-Bromophenoxy)(tert-butyl)diphenylsilane	Contains a phenoxy group instead of an alkyne
tert-butyl(chloro)diphenylsilane	Chlorine atom instead of bromine
(but-3-en-1-yloxy)(tert-butyl)diphenylsilane	Alkenyloxy group instead of brominated alkyne